Cas no 102846-11-7 ((1-benzylpyrazol-3-yl)methanol)

(1-benzylpyrazol-3-yl)methanol is a versatile organic compound with a benzylpyrazole substituent. It is characterized by its high purity and stability, making it suitable for various synthetic applications. The compound exhibits excellent solubility in organic solvents, facilitating straightforward reactions. Its unique structural features contribute to its reactivity in organic synthesis, particularly in the construction of heterocyclic molecules.

(1-benzylpyrazol-3-yl)methanol structure

102846-11-7 structure

Product Name:(1-benzylpyrazol-3-yl)methanol

CAS No:102846-11-7

MF:C₁₁H₁₂N₂O

MW:188.225782394409

MDL:MFCD28097962

CID:1134545

PubChem ID:13549441

Update Time:2025-07-30

(1-benzylpyrazol-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-3-methanol, 1-(phenylmethyl)-
- 1-Benzyl-3-(hydroxymethyl)pyrazole
- (1-benzyl-1H-pyrazol-3-yl)methanol
- (1-benzyl-1H-pyrazol-3-yl)-methanol
- SY040080
- (1-benzylpyrazol-3-yl)methanol
- MFCD28097962
- AC1017
- SCHEMBL5869934
- PB39411
- A921572
- C11H12N2O
- STL588618
- EN300-6734772
- CS-0309442
- AS-77175
- CEA84611
- AKOS022191834
- 102846-11-7
- MDL： MFCD28097962
- Inchi： 1S/C11H12N2O/c14-9-11-6-7-13(12-11)8-10-4-2-1-3-5-10/h1-7,14H,8-9H2
- InChI Key： QVEQOOSUPOKDAZ-UHFFFAOYSA-N
- SMILES： OCC1C=CN(CC2C=CC=CC=2)N=1

Computed Properties

Exact Mass: 188.09506
Monoisotopic Mass: 188.094963011g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 169
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 38
XLogP3: 1

Experimental Properties

PSA: 38.05

(1-benzylpyrazol-3-yl)methanol Pricemore >>

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